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Introduction

The C-C chemokine receptor type 2 (CCR2) is a G protein-coupled receptor (GPCR) that plays
a pivotal role in the migration of monocytes and macrophages to sites of inflammation.[1] Its
primary ligand is monocyte chemoattractant protein-1 (MCP-1 or CCL2).[1] The activation of
CCR2 by CCL2 is implicated in a variety of inflammatory diseases, including atherosclerosis,
multiple sclerosis, and rheumatoid arthritis, making it a significant target for drug discovery.[2]

[3]

Upon ligand binding, CCR2 undergoes a conformational change, activating heterotrimeric G
proteins, predominantly of the Gai and Gaq subtypes.[4] This activation stimulates
phospholipase C (PLC), which in turn hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2)
into inositol trisphosphate (IP3) and diacylglycerol (DAG). IP3 binds to its receptors on the
endoplasmic reticulum, triggering the release of stored intracellular calcium (Ca2+), leading to
a transient increase in cytosolic calcium concentration.[4][5] This calcium mobilization is a
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hallmark of CCR2 activation and can be quantitatively measured to screen for and characterize
CCR2 agonists and antagonists.[5][6]

This application note provides a detailed protocol for a no-wash, fluorescence-based calcium
flux assay to monitor the activation of CCR2. The assay is suitable for a high-throughput
screening (HTS) format in 96- or 384-well microplates.

CCR2 Signaling Pathway

The binding of CCL2 to CCR2 initiates a signaling cascade that results in the mobilization of
intracellular calcium. This process is a key indicator of receptor activation.
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Figure 1. Simplified CCR2 signaling pathway leading to calcium mobilization.

Experimental Workflow

The calcium flux assay workflow is a streamlined process designed for efficiency and high-
throughput applications.
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1. Cell Preparation
(e.g., THP-1 or CCR2-HEK?293)
Plate 40,000-80,000 cells/well

'

2. Dye Loading
Add Fluo-4 AM dye solution
Incubate for 1 hour at 37°C

'

3. Compound Preparation
Prepare agonist (CCL2) and

antagonist plates

4. Antagonist Addition (optional)
Add antagonist and incubate

Agonist only

5. Fluorescence Reading
Measure baseline fluorescence

Add agonist and measure kinetic response
(EX/Em = 490/525 nm)

6. Data Analysis
Calculate % inhibition or EC50/IC50 values

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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